Cas no 138807-94-0 (2,2,3-trimethylhexanenitrile)

2,2,3-Trimethylhexanenitrile is a branched aliphatic nitrile with the molecular formula C9H17N. Its unique structure, featuring a tertiary carbon adjacent to the nitrile group, contributes to its stability and reactivity in organic synthesis. This compound is particularly useful as an intermediate in the production of specialty chemicals, including pharmaceuticals, agrochemicals, and fragrances. Its sterically hindered structure can influence reaction pathways, offering selectivity in catalytic processes. The nitrile functionality allows for further transformations, such as hydrolysis to carboxylic acids or reduction to primary amines. The compound's well-defined branching may also enhance solubility in nonpolar solvents, making it suitable for applications requiring hydrophobic intermediates.
2,2,3-trimethylhexanenitrile structure
2,2,3-trimethylhexanenitrile structure
Product Name:2,2,3-trimethylhexanenitrile
CAS No:138807-94-0
MF:C9H17N
MW:139.23798251152
CID:1255323
PubChem ID:60055744
Update Time:2025-10-28

2,2,3-trimethylhexanenitrile Chemical and Physical Properties

Names and Identifiers

    • Hexanenitrile, 2,2,3-trimethyl-
    • 2,2,3-trimethylhexanenitrile
    • SCHEMBL14192820
    • 138807-94-0
    • EN300-1848681
    • Inchi: 1S/C9H17N/c1-5-6-8(2)9(3,4)7-10/h8H,5-6H2,1-4H3
    • InChI Key: SQDTYIRDFDUMNJ-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)C(C)CCC

Computed Properties

  • Exact Mass: 139.13621
  • Monoisotopic Mass: 139.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

2,2,3-trimethylhexanenitrile Pricemore >>

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Additional information on 2,2,3-trimethylhexanenitrile

Recent Advances in the Study of 2,2,3-Trimethylhexanenitrile (CAS: 138807-94-0) in Chemical Biology and Pharmaceutical Research

The compound 2,2,3-trimethylhexanenitrile (CAS: 138807-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This nitrile derivative, characterized by its branched alkyl chain, has been explored for its role in synthetic chemistry, drug development, and biochemical pathways. Recent studies have highlighted its utility as an intermediate in the synthesis of complex organic molecules and its potential pharmacological activities, making it a subject of intense investigation.

One of the key areas of research involving 2,2,3-trimethylhexanenitrile is its application in the synthesis of bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of novel neuroprotective agents. The study revealed that derivatives of this nitrile exhibited significant activity in modulating oxidative stress pathways in neuronal cells, suggesting potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the synthesized compounds and validate their biological activity.

Another notable advancement is the exploration of 2,2,3-trimethylhexanenitrile in the context of green chemistry. A recent report in ACS Sustainable Chemistry & Engineering detailed a catalytic hydrogenation process that converts this nitrile into corresponding amines with high yield and selectivity. This method, which utilizes a recyclable heterogeneous catalyst, aligns with the growing demand for environmentally friendly synthetic routes in the pharmaceutical industry. The study also provided insights into the mechanistic aspects of the reaction, offering a foundation for further optimization and scale-up.

In addition to its synthetic applications, 2,2,3-trimethylhexanenitrile has been investigated for its potential as a flavor and fragrance ingredient. A 2024 study in the Journal of Agricultural and Food Chemistry examined its olfactory properties and stability under various conditions. The findings indicated that this compound contributes to the fruity and woody notes in fragrances, with excellent stability under high-temperature conditions, making it a promising candidate for use in perfumery and food flavoring.

Despite these promising developments, challenges remain in the large-scale production and application of 2,2,3-trimethylhexanenitrile. Issues such as cost-effectiveness, scalability of synthetic methods, and comprehensive toxicological profiling need to be addressed. Future research directions may focus on optimizing synthetic routes, exploring new pharmacological targets, and conducting in-depth safety assessments to fully realize the potential of this compound in the chemical and pharmaceutical industries.

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